
Technical Support Center: Handling Gaseous
Dichloroacetylene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichloroacetylene

Cat. No.: B1204652 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with gaseous dichloroacetylene (DCA). It includes

troubleshooting guides and frequently asked questions to ensure safe and effective handling of

this hazardous compound.

Frequently Asked Questions (FAQs)
Q1: What is dichloroacetylene and what are its primary hazards?

A1: Dichloroacetylene (C₂Cl₂) is a colorless, volatile liquid with a sweet, disagreeable odor

that becomes a gas at elevated temperatures.[1][2][3] It is not commercially produced but can

form as a byproduct, for instance, from the decomposition of trichloroethylene.[1][4] The

primary hazards associated with DCA are its high flammability, extreme reactivity, and toxicity.

[1] It is known to be a dangerous fire and explosion hazard, potentially igniting or exploding

upon exposure to heat, air, shock, or friction.[1][5] Inhalation can cause severe health effects,

including irritation to the eyes, nose, throat, and lungs, as well as neurological damage.[1] It is

also considered a potential occupational carcinogen.[3][5]

Q2: What are the recommended exposure limits for gaseous dichloroacetylene?

A2: The recommended airborne exposure limit for dichloroacetylene set by both the National

Institute for Occupational Safety and Health (NIOSH) and the American Conference of

Governmental Industrial Hygienists (ACGIH) is a ceiling limit of 0.1 ppm (0.4 mg/m³), which

should not be exceeded at any time.[1][2]
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Q3: What are the immediate health effects of exposure to dichloroacetylene?

A3: Immediate health effects following exposure to dichloroacetylene can include eye irritation

with possible damage.[1] Inhalation may lead to irritation of the nose, throat, and lungs, causing

symptoms like coughing, wheezing, and shortness of breath.[1] Other acute effects can include

headache, nausea, vomiting, dizziness, tremors, and a burning pain in the face and jaw.[1]

Q4: Is dichloroacetylene carcinogenic?

A4: Dichloroacetylene is considered a potential occupational carcinogen.[3][5] Studies in

animals have shown that inhalation of DCA can lead to the development of kidney and liver

tumors.[4][6]

Q5: What materials are incompatible with dichloroacetylene?

A5: Dichloroacetylene is incompatible with oxidizers (such as perchlorates, peroxides,

permanganates, chlorates, and nitrates), strong acids (like hydrochloric, sulfuric, and nitric

acids), halogenated hydrocarbons, and combustibles, as violent reactions can occur.[1] It is

also unsafe to store it near potassium, sodium, or aluminum powder.[2]

Troubleshooting Guide
Q1: I suspect a leak of gaseous dichloroacetylene from my experimental setup. What should I

do?

A1: Immediately evacuate all personnel from the affected area who are not wearing appropriate

personal protective equipment.[1] Remove all sources of ignition.[1] If it is safe to do so, try to

stop the leak. Ventilate the area thoroughly.[1] Report the incident to your institution's safety

officer.

Q2: My clothing has been contaminated with a solution containing dichloroacetylene. What is

the correct procedure?

A2: Promptly remove the contaminated clothing.[1] Immediately wash the affected skin area

with large amounts of soap and water.[1][5] Contaminated work clothes should be laundered by

trained individuals who are aware of the hazards.[1]
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Q3: An experiment involving dichloroacetylene has resulted in a small fire. How should it be

handled?

A3: For small fires, use a dry chemical extinguisher or flood the area with water.[1] Be aware

that poisonous gases, such as phosgene, chloroform, and carbon tetrachloride, are produced

in a fire involving dichloroacetylene.[1] Containers of dichloroacetylene may explode in a

fire; use a water spray to keep them cool.[1] All personnel expected to fight fires must be

properly trained and equipped as per OSHA standard 1910.156.[1]

Q4: I am experiencing a headache and dizziness while working in a laboratory where

dichloroacetylene is being used. What should I do?

A4: These could be symptoms of exposure.[1] Immediately move to an area with fresh air.[5]

Inform your supervisor and seek medical attention as soon as possible.[5] It is crucial to have

the air quality in the laboratory assessed to ensure exposure limits are not being exceeded.

Data Presentation
Table 1: Physical and Chemical Properties of Dichloroacetylene

Property Value Reference

Chemical Formula C₂Cl₂ [2]

Molar Mass 94.92 g/mol [2]

Appearance Colorless oily liquid [2]

Odor Disagreeable, sweetish [2][3]

Density 1.26 g/cm³ [2]

Melting Point -66 to -64 °C [2]

Boiling Point 33 °C (explodes) [2]

Solubility in water Insoluble [2]

Solubility
Soluble in acetone, ethanol,

ether
[2]
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Table 2: Hazard and Safety Information for Dichloroacetylene

Hazard Information Details Reference

GHS Pictograms

GHS01: Explosive, GHS08:

Health hazard, GHS02:

Flammable, GHS06: Toxic

[2]

Main Hazards Explosive, potential carcinogen [2]

NIOSH REL (Ceiling) 0.1 ppm (0.4 mg/m³) [2]

Incompatibilities

Oxidizing agents, strong acids,

potassium, sodium, aluminum

powder

[1][2]

Hazardous Decomposition

Products

Phosgene, chloroform, carbon

tetrachloride (in fire)
[1]

Experimental Protocols
Protocol 1: General Handling and Storage of Gaseous Dichloroacetylene

Training: All personnel must be thoroughly trained on the hazards and proper handling

procedures for dichloroacetylene before commencing any work.[1]

Ventilation: All work with gaseous dichloroacetylene must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[1]

Ignition Sources: Prohibit all sources of ignition, including open flames, smoking, and non-

explosion-proof electrical equipment, in areas where dichloroacetylene is handled or

stored.[1]

Tools: Use only non-sparking tools and equipment when working with containers of

dichloroacetylene.[1]

Grounding: Metal containers used for transferring dichloroacetylene should be properly

grounded and bonded to prevent static electricity buildup.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dichloroacetylene
https://en.wikipedia.org/wiki/Dichloroacetylene
https://en.wikipedia.org/wiki/Dichloroacetylene
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://en.wikipedia.org/wiki/Dichloroacetylene
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0640.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store dichloroacetylene in tightly closed containers in a cool, well-ventilated, and

fireproof area, separated from incompatible materials like strong acids and oxidants.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves and clothing, and indirect-vent, impact- and splash-resistant goggles with a face

shield.[1] For exposures potentially exceeding 0.1 ppm, a NIOSH-approved supplied-air

respirator with a full facepiece is required.[1]

Protocol 2: Emergency Spill Response for Dichloroacetylene

Evacuation: Immediately evacuate all non-essential personnel from the spill area.[1]

Ignition Source Removal: Eliminate all potential ignition sources in the vicinity of the spill.[1]

Containment (for liquid spills): Absorb liquid spills with vermiculite, dry sand, earth, or a

similar non-combustible material and place it in sealed containers for disposal.[1]

Ventilation: Ensure the area is well-ventilated to disperse any gaseous dichloroacetylene.

[1]

Decontamination: After the spill is cleaned up, wash the area thoroughly.[1]

Waste Disposal: Dispose of the contained waste as hazardous material in accordance with

local, state, and federal regulations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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